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Compound of Interest

Compound Name: Chrysospermin C

Cat. No.: B15563898 Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of

chemical reagents is a critical component of laboratory safety and environmental responsibility.

This guide provides essential safety and logistical information for the disposal of

Chrysospermin C, a flavonoid compound. Initial searches for "Chrysospermin C" suggest

that this may be a trivial name or a misspelling for the more formally recognized compound,

Chrysosplenol C (CAS No. 23370-16-3). This document will proceed under this assumption,

providing guidance for Chrysosplenol C and similar flavonoid compounds.

It is imperative to obtain and consult the specific Safety Data Sheet (SDS) provided by the

manufacturer of your compound for detailed and definitive disposal instructions. Regulations for

chemical waste disposal can vary significantly based on location; always adhere to local, state,

and federal guidelines.

Immediate Safety and Handling Precautions
Before initiating any disposal procedure, ensure that proper personal protective equipment

(PPE) is worn, including safety goggles, gloves, and a lab coat. Handle Chrysospermin C in a

well-ventilated area, preferably within a chemical fume hood, to avoid inhalation of any dust or

aerosols.

Chemical and Physical Properties
A summary of the known properties of Chrysosplenol C is provided below. This information is

crucial for assessing the potential hazards and determining the appropriate disposal route.
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Property Data

Chemical Name Chrysosplenol C

CAS Number 23370-16-3

Molecular Formula C₁₈H₁₆O₈

Molecular Weight 360.31 g/mol

Appearance Solid

Purity Typically ≥98%

Step-by-Step Disposal Protocol
The disposal of Chrysospermin C, as with many non-highly reactive solid chemical wastes,

involves segregation, proper labeling, and disposal through a certified hazardous waste

management service.

Experimental Protocol: Disposal of Solid Chrysospermin C Waste

Segregation:

Do not mix Chrysospermin C with other chemical waste unless explicitly permitted by

your institution's environmental health and safety (EHS) office.

Collect waste Chrysospermin C, including any contaminated materials (e.g., weighing

paper, gloves, pipette tips), in a designated, compatible, and clearly labeled waste

container.

Containerization:

Use a high-density polyethylene (HDPE) or glass container with a secure, tight-fitting lid.

Ensure the container is clean and dry before adding waste.

The container must be in good condition, with no cracks or leaks.

Labeling:
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Label the waste container clearly with the words "Hazardous Waste."

The label must include the full chemical name ("Chrysosplenol C"), the concentration (if in

solution), and the approximate quantity.

Indicate the primary hazards associated with the compound. While a specific SDS for

Chrysospermin C is not readily available, for a flavonoid of this type, it is prudent to

handle it as a potential irritant.

Storage:

Store the sealed waste container in a designated, secure waste accumulation area within

the laboratory.

This area should be away from general lab traffic and incompatible materials.

Disposal Request:

Once the container is full, or in accordance with your institution's waste pickup schedule,

submit a chemical waste disposal request to your EHS office.

Do not attempt to dispose of solid Chrysospermin C down the drain or in the regular

trash.

Disposal of Solutions Containing Chrysospermin C

Aqueous Solutions:

Small quantities of dilute aqueous solutions may potentially be neutralized and disposed of

down the sanitary sewer, followed by copious amounts of water. However, this is only

permissible if allowed by your local regulations and institutional policies. Always check with

your EHS office first.

For larger volumes or more concentrated solutions, collect the waste in a labeled, sealed

container for hazardous waste pickup. Do not mix with organic solvents.

Organic Solvent Solutions:
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Solutions of Chrysospermin C in organic solvents must be collected as hazardous waste.

Keep chlorinated and non-chlorinated solvent waste streams separate.

Collect the waste in a designated, properly labeled solvent waste container.

Logical Workflow for Disposal Decision
The following diagram illustrates the decision-making process for the proper disposal of

Chrysospermin C.
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Caption: Disposal decision workflow for Chrysospermin C.
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By following these procedures and consulting the appropriate resources, researchers can

ensure the safe and compliant disposal of Chrysospermin C, fostering a secure laboratory

environment.

To cite this document: BenchChem. [Navigating the Disposal of Chrysospermin C: A
Procedural Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15563898#chrysospermin-c-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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